Cas no 2172260-88-5 (tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1-carboxylate)

• Product Name: tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1-carboxylate
• CAS No: 2172260-88-5
• MF: C₁₃H₂₀BrNO₃
• MW: 318.206803321838
• CID: 5870344
• PubChem ID: 165794048
• Update Time: 2025-06-08

tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1-carboxylate
• 2172260-88-5
• EN300-1619265
• tert-butyl 1'-(bromomethyl)-3'-oxaspiro[azetidine-3,2'-bicyclo[3.1.0]hexane]-1-carboxylate

• Inchi： 1S/C13H20BrNO3/c1-11(2,3)18-10(16)15-7-13(8-15)12(6-14)4-9(12)5-17-13/h9H,4-8H2,1-3H3
• InChI Key： VHJPWMAOYHIHLM-UHFFFAOYSA-N
• SMILES： BrCC12CC1COC12CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 317.06266g/mol
• Monoisotopic Mass: 317.06266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 38.8Ų

Additional information on tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo3.1.0hexane-1-carboxylate

Comprehensive Overview of tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2172260-88-5)

The compound tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2172260-88-5) is a highly specialized chemical entity that has garnered significant attention in the field of synthetic organic chemistry and pharmaceutical research. Its unique spirocyclic and bicyclic structure makes it a valuable intermediate for the development of novel therapeutic agents. The presence of a bromomethyl group and a tert-butyl carboxylate moiety further enhances its reactivity, enabling its use in diverse chemical transformations.

In recent years, the demand for spirocyclic compounds has surged due to their potential applications in drug discovery. Researchers are particularly interested in tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1-carboxylate because of its ability to serve as a building block for small molecule inhibitors and proteolysis-targeting chimeras (PROTACs). These applications align with the growing trend of targeted therapies and precision medicine, which are among the most searched topics in the pharmaceutical industry today.

The synthesis of CAS No. 2172260-88-5 involves sophisticated methodologies, including ring-closing metathesis and nucleophilic substitution reactions. Its oxaspiroazetidine core is particularly noteworthy, as it contributes to the compound's stability and bioavailability. These attributes are critical for researchers working on central nervous system (CNS) drugs and anti-inflammatory agents, which are currently hot topics in biomedical research.

From an industrial perspective, tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1-carboxylate is often discussed in the context of green chemistry and sustainable synthesis. Companies are increasingly focusing on reducing the environmental impact of chemical production, and this compound's efficient synthesis routes make it a candidate for eco-friendly manufacturing. This aligns with the global push toward sustainability, a topic frequently searched by professionals and academics alike.

Another area of interest is the compound's potential role in catalysis and material science. Its bromomethyl group can act as a versatile handle for further functionalization, making it useful in the design of advanced materials and catalytic systems. These applications are particularly relevant in the context of renewable energy and nanotechnology, which are among the most searched keywords in scientific databases.

In summary, tert-butyl 1'-(bromomethyl)-3'-oxaspiroazetidine-3,2'-bicyclo[3.1.0]hexane-1-carboxylate (CAS No. 2172260-88-5) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and green chemistry. Its unique structural features and reactivity profile make it a subject of ongoing research and development, reflecting the dynamic nature of modern chemical innovation.